N-{[(4-isopropylphenyl)amino]carbonothioyl}-2-methylbenzamide

• IUPAC Name: 2-methyl-N-[(4-propan-2-ylphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C18H20N2OS/c1-12(2)14-8-10-15(11-9-14)19-18(22)20-17(21)16-7-5-4-6-13(16)3/h4-12H,1-3H3,(H2,19,20,21,22)
• InChI Key: UWCWUFBBBPIARB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC(=S)NC2=CC=C(C=C2)C(C)C
• Molecular Formula: C18H20N2OS
• Molecular Weight: 312.4 g/mol

Description

N-{[(4-isopropylphenyl)amino]carbonothioyl}-2-methylbenzamide, also known as KN-93, is a potent and selective inhibitor of Ca2+/calmodulin-dependent protein kinase II (CaMKII). This molecule has been extensively studied in the field of neuroscience and has shown promising results in various research applications.

Mechanism of Action

N-{[(4-isopropylphenyl)amino]carbonothioyl}-2-methylbenzamide works by binding to the calmodulin-binding domain of CaMKII, thereby preventing its activation. This inhibition of CaMKII prevents the phosphorylation of downstream targets, which leads to the modulation of various cellular processes.
Biochemical and Physiological Effects:
N-{[(4-isopropylphenyl)amino]carbonothioyl}-2-methylbenzamide has been shown to modulate various biochemical and physiological processes, including synaptic plasticity, learning, and memory. Additionally, N-{[(4-isopropylphenyl)amino]carbonothioyl}-2-methylbenzamide has been found to have neuroprotective effects in models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{[(4-isopropylphenyl)amino]carbonothioyl}-2-methylbenzamide in lab experiments is its potency and selectivity for CaMKII. This allows researchers to specifically target CaMKII without affecting other cellular processes. However, one limitation of using N-{[(4-isopropylphenyl)amino]carbonothioyl}-2-methylbenzamide is its potential off-target effects, which can lead to unintended consequences in experiments.

Future Directions

There are several future directions for the use of N-{[(4-isopropylphenyl)amino]carbonothioyl}-2-methylbenzamide in scientific research. One area of interest is the study of the role of CaMKII in synaptic plasticity and learning and memory in various disease models. Additionally, researchers are interested in exploring the potential therapeutic applications of N-{[(4-isopropylphenyl)amino]carbonothioyl}-2-methylbenzamide in neurodegenerative diseases. Finally, the development of new CaMKII inhibitors with improved potency and selectivity is an area of active research.

Synthesis Methods

The synthesis of N-{[(4-isopropylphenyl)amino]carbonothioyl}-2-methylbenzamide involves the reaction of 4-isopropylaniline with carbon disulfide to form the corresponding dithiocarbamate, which is then reacted with 2-methylbenzoic acid to form the final product. This synthesis method has been well-established and has been used by many researchers to obtain pure and high-quality N-{[(4-isopropylphenyl)amino]carbonothioyl}-2-methylbenzamide.

Scientific Research Applications

N-{[(4-isopropylphenyl)amino]carbonothioyl}-2-methylbenzamide has been widely used in scientific research to study the role of CaMKII in various cellular processes. CaMKII is a crucial enzyme that plays a key role in synaptic plasticity, learning, and memory. By inhibiting CaMKII with N-{[(4-isopropylphenyl)amino]carbonothioyl}-2-methylbenzamide, researchers can study the effects of CaMKII inhibition on these processes.